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Compound of Interest

Compound Name: (±)-2-Chloropropionyl--d4 Chloride

CAS No.: 1219794-98-5

Cat. No.: B572878

Get Quote

Part 1: Executive Safety Directive
STOP AND READ: (±)-2-Chloropropionyl-d4 chloride is a high-value deuterated acid chloride. It

is corrosive, lachrymatory, and reacts violently with water.[1]

Do not dispose of this compound down the drain. Do not add water directly to the concentrated

chemical.[2]

This guide defines the protocol for the safe quenching and disposal of (±)-2-Chloropropionyl-d4

chloride. Because of the deuterium labeling (-d4), this material represents a significant financial

asset; however, once deemed waste, it must be treated as a Halogenated Organic Hazardous

Waste.

Part 2: Pre-Disposal Assessment & Logistics
Before initiating any chemical treatment, categorize the material to determine the optimal

disposal route.

Value Assessment (The "d4" Factor)
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Deuterated reagents are expensive.

Unopened/High Purity: Do not destroy. Contact your institution's surplus chemical

redistribution program or a specialized deuterated solvent reclamation service.

Contaminated/Expired/Reaction Waste: Proceed with the Quenching Protocol below.

Hazards & Compatibility Table
Parameter Specification Critical Safety Note

CAS (Parent) 7623-09-8
Labeled analog behaves

identically to non-labeled.

Reactivity Water-Reactive
Hydrolysis releases HCl gas

and heat immediately.

Toxicity Corrosive / Lachrymator

Inhalation of vapors causes

severe respiratory damage.[2]

[3]

Waste Class Halogenated Organic

Must not be mixed with non-

halogenated solvents (e.g.,

acetone, hexane).[4]

Flash Point ~31°C (88°F)
Flammable liquid.[3] Ground

all glassware.

Part 3: The "Kill Step" – Quenching Protocols
We utilize the Alcohololysis Method (Esterification) as the primary quenching technique. This is

safer than direct water hydrolysis because it moderates the exotherm and prevents the violent

sputtering associated with acid chlorides and water.

Reaction Logic:

(Where R = 2-chloropropyl-d4)

Protocol A: Small Scale (< 50 mL)
Best for residual amounts in bottles or small reaction leftovers.
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Required Equipment:

Fume hood (Sash lowered).[1]

Ice/Water bath.

Round-bottom flask (2x volume of waste).

Addition funnel.

Stir bar.

Step-by-Step Procedure:

Preparation: Place 10-20 equivalents of Isopropanol (IPA) or Ethanol in the round-bottom

flask. Add a stir bar and cool to 0°C in an ice bath.

Why IPA? Secondary alcohols react slightly slower than primary ones, offering better

thermal control.

Addition: Transfer the (±)-2-Chloropropionyl-d4 chloride into the addition funnel.

Quenching: Dropwise, add the acid chloride to the stirring alcohol.

Observation: You will see fuming (HCl gas). Ensure hood ventilation is maxed.

Temp Control: Do not let the internal temperature rise above 20°C.

Neutralization: Once addition is complete and fuming ceases, slowly add a saturated Sodium

Bicarbonate (

) solution to the mixture until pH is neutral (pH 7).

Caution: This will bubble (

release). Add slowly.

Final Disposal: Transfer the resulting mixture to the Halogenated Organic Waste container.
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Protocol B: Large Scale (> 50 mL) or Unknown Purity
Do not attempt to quench large volumes of active acid chloride without a blast shield and full

hazmat gear. If the bottle is old or pressurized, contact professional EHS services immediately.

Part 4: Visualizing the Workflow
The following diagram outlines the decision logic and operational flow for disposing of this

specific compound.
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Identified Waste:
(±)-2-Chloropropionyl-d4 Chloride

Assessment:
Is the container sealed/usable?

Route A:
Asset Recovery

(Contact Surplus/Vendor)

Yes (High Value)

Route B:
Destruction Required

No (Contaminated/Old)

Setup Fume Hood:
Ice Bath + Stirring Alcohol (Excess)

Action:
Dropwise Addition of Acid Chloride

(Maintain T < 20°C)

Slow Addition

Neutralization:
Add Sat. NaHCO3 until pH 7

After Fuming Stops

Final Waste Stream:
Halogenated Organic Waste

Tag & Store

Click to download full resolution via product page

Figure 1: Decision tree and operational workflow for the safe disposal of deuterated acid

chlorides.

Part 5: Regulatory & Compliance Checklist
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To ensure full compliance with RCRA (Resource Conservation and Recovery Act) and local

EHS standards:

Labeling: The final waste container must be labeled "Hazardous Waste - Halogenated

Solvent".

List constituents: Isopropanol, 2-Chloropropionic acid-d4 isopropyl ester, Water, Sodium

Chloride.

Segregation: Never mix this waste with:

Oxidizers (Nitric acid, Peroxides).

Strong Bases (unless already neutralized).

Non-halogenated solvents (keeps disposal costs lower, though mixing is chemically safe

after quenching).

Deuterium Note: While chemically identical to the protonated form, some institutions track

deuterium inventory. Log the disposal in your lab's inventory system to account for the mass

balance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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